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Introduction

Pyrroline-5-carboxylate reductase 1 (PYCRL1) is a mitochondrial enzyme that catalyzes the final
step in proline biosynthesis. Emerging evidence highlights PYCR1 as a key player in cancer
metabolism, with its upregulation observed in various malignancies, including breast cancer.[1]
[2][3][4] Elevated PYCRL1 expression is associated with aggressive tumor phenotypes and poor
prognosis in breast cancer patients.[2][3][4] PYCRL1 contributes to breast cancer progression
by supporting cell proliferation, invasion, and enhancing cancer stem cell-like properties.[1][5]
The mechanisms underlying these effects involve the activation of key signaling pathways such
as AKT/ERK and cGMP-PKG.[1][5] Consequently, PYCR1 has emerged as a promising
therapeutic target for breast cancer.

Pycrl-IN-1 is a small molecule inhibitor of PYCR1 with a reported IC50 of 8.8 uM.[6] This
document provides detailed application notes and protocols for the use of Pycrl-IN-1 in breast
cancer research models, including its effects on cell viability, signaling pathways, and cell
invasion.
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Data Presentation

Table 1: In Vitro Efficacy of Pycrl-IN-1

Parameter Cell Line Value/Effect Reference
IC50 - 8.8 UM [6]
) ) SUM-159-PT, MDA- 30-40% inhibition at
Cell Proliferation [6]
MB-231 10 uM
. SUM-159-PT, MDA-
Proline Levels Decreased [6]

MB-231

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways influenced by PYCR1 and a
general workflow for investigating the effects of Pycrl-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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